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Compound of Interest

Compound Name: Serpentinic acid

Cat. No.: B12319508

Get Quote

IUPAC Name: 16-methyl-17-oxa-3-aza-13-

azoniapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1(13),2(10),4,6,8,11,18-heptaene-19-

carboxylic acid[1]

CAS Number: 605-14-1[1]

Introduction
Serpentinic acid is a naturally occurring indole alkaloid found in the medicinal plant

Catharanthus roseus (formerly Vinca rosea) and has also been identified in Rauvolfia

serpentina.[1] It is structurally closely related to the more extensively studied alkaloid,

serpentine, which is the methyl ester of serpentinic acid. Due to the limited direct research on

serpentinic acid, this guide provides a comprehensive overview of its chemical identity, and by

extension, explores the biological activities, analytical methodologies, and biosynthetic

pathways of related indole alkaloids from its primary plant sources. This information is intended

to serve as a foundational resource for researchers and professionals in drug development and

natural product chemistry.
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While specific experimental data for serpentinic acid is scarce, its properties can be inferred

from its structure and the known characteristics of related alkaloids.

Property Value/Information Source

Molecular Formula C₂₀H₁₉N₂O₃ [1]

Molecular Weight 335.38 g/mol [1]

Appearance
Likely a solid, crystalline

substance
Inferred

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and DMSO

Inferred

Biological Activity and Potential Therapeutic
Relevance
Direct studies on the biological activity of serpentinic acid are not readily available in the

current scientific literature. However, the known activities of the closely related alkaloid,

serpentine, and other alkaloids from Catharanthus roseus and Rauvolfia serpentina suggest

potential areas of pharmacological interest.

Alkaloids from these plants, as a class, are known to possess a wide range of biological

activities. For instance, serpentine has been reported to have anti-inflammatory and

antihypertensive properties.[2] The famed dimeric indole alkaloids from Catharanthus roseus,

vinblastine and vincristine, are potent anticancer agents.[1]
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Alkaloid(s)
Reported Biological
Activity

Potential Therapeutic Area

Serpentine
Anti-inflammatory,

Antihypertensive

Inflammation, Cardiovascular

diseases

Vinblastine, Vincristine
Anticancer (disrupts

microtubule formation)
Oncology

Ajmalicine Antihypertensive (vasodilator) Cardiovascular diseases

Reserpine Antihypertensive, Antipsychotic
Cardiovascular diseases,

Psychiatry

Experimental Protocols
Due to the lack of specific published protocols for the isolation and analysis of serpentinic
acid, this section provides a generalized workflow based on established methods for the

extraction and quantification of indole alkaloids from Catharanthus roseus and Rauvolfia

serpentina.

General Extraction of Indole Alkaloids
Plant Material Preparation: Dried and powdered plant material (e.g., roots, leaves) is used as

the starting material.

Extraction: Maceration or Soxhlet extraction is typically performed using a solvent such as

methanol or ethanol.

Acid-Base Partitioning: The crude extract is subjected to acid-base partitioning to separate

the alkaloids from other plant constituents. The extract is acidified to protonate the alkaloids,

making them soluble in the aqueous phase. The aqueous layer is then basified, and the

deprotonated alkaloids are extracted into an immiscible organic solvent (e.g., chloroform,

dichloromethane).

Purification: The crude alkaloid fraction is further purified using chromatographic techniques

such as column chromatography over silica gel or alumina, followed by preparative thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).
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Quantitative Analysis
Quantitative analysis of indole alkaloids is commonly performed using HPLC coupled with a UV

or mass spectrometry (MS) detector.

HPLC Conditions (General):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid or

ammonium acetate).

Detection: UV detection at a wavelength appropriate for the specific alkaloid's

chromophore (e.g., around 254 nm or 280 nm) or MS detection for higher sensitivity and

specificity.

Quantification: Based on a calibration curve generated using a pure standard of the

alkaloid of interest.

Biosynthesis of Terpenoid Indole Alkaloids
Serpentinic acid is a terpenoid indole alkaloid (TIA). The biosynthesis of TIAs in Catharanthus

roseus is a complex and highly regulated process that involves multiple enzymatic steps and

cellular compartments. A simplified overview of the pathway leading to the core indole alkaloid

structure is presented below.

Shikimate Pathway Tryptophan Biosynthesis

MEP Pathway Iridoid Pathway

Terpenoid Indole Alkaloid Pathway

Chorismate TryptophanMultiple Steps TryptamineTDC

Geranyl Diphosphate (GPP) SecologaninMultiple Steps

Strictosidine
STR

Various Indole Alkaloids
(e.g., Serpentine, Ajmalicine)

Multiple Steps
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Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of terpenoid indole alkaloids in Catharanthus roseus.

Experimental Workflow for Alkaloid Analysis
The general workflow for the analysis of alkaloids from plant sources involves several key

stages, from sample preparation to data analysis.
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Caption: General experimental workflow for the extraction and analysis of alkaloids from plant

material.

Conclusion
Serpentinic acid represents a potentially interesting but currently understudied member of the

vast family of indole alkaloids. While direct data on its biological effects and mechanisms are

lacking, its structural relationship to serpentine and its origin from medicinally important plants

like Catharanthus roseus and Rauvolfia serpentina suggest that it may possess noteworthy

pharmacological properties. Further research, including targeted isolation, spectroscopic

characterization, and biological screening, is warranted to fully elucidate the chemical and

therapeutic potential of serpentinic acid. The methodologies and biosynthetic information

provided in this guide offer a starting point for researchers embarking on the study of this and

related natural products.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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